Cas no 251574-14-8 (1-(Sec-butylcarbamoyl)piperidine-2-carboxylic acid)

1-(Sec-butylcarbamoyl)piperidine-2-carboxylic acid structure
251574-14-8 structure
Product Name:1-(Sec-butylcarbamoyl)piperidine-2-carboxylic acid
CAS No:251574-14-8
MF:C11H20N2O3
MW:228.288103103638
CID:2120391
Update Time:2023-08-03

1-(Sec-butylcarbamoyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(sec-butylcarbamoyl)piperidine-2-carboxylic acid
    • 1-(Sec-butylcarbamoyl)piperidine-2-carboxylic acid
    • Inchi: 1S/C11H20N2O3/c1-3-8(2)12-11(16)13-7-5-4-6-9(13)10(14)15/h8-9H,3-7H2,1-2H3,(H,12,16)(H,14,15)
    • InChI Key: KAXSMYFBJHXHOE-UHFFFAOYSA-N
    • SMILES: OC(C1CCCCN1C(NC(C)CC)=O)=O

Computed Properties

  • Exact Mass: 228.147
  • Monoisotopic Mass: 228.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
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